6-(Benzothiazol-2-ylcarbamoyl)-3-methyl-cyclohex-3-enecarboxylic acid

• IUPAC Name: 6-(1,3-benzothiazol-2-ylcarbamoyl)-3-methylcyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C16H16N2O3S/c1-9-6-7-10(11(8-9)15(20)21)14(19)18-16-17-12-4-2-3-5-13(12)22-16/h2-6,10-11H,7-8H2,1H3,(H,20,21)(H,17,18,19)
• InChI Key: VOKRAUZDTBXLAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(C(C1)C(=O)O)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H16N2O3S
• DSSTOX Substance ID: DTXSID50389317
• Molecular Weight: 316.4 g/mol
• CAS RN: 332410-15-8

Description

Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a wide range of pharmacological properties and a high degree of structural diversity, making it vital for the investigation of novel therapeutics.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The carbon at the 2nd position of benzothiazole is the most active site from a synthetic and medicinal point of view. Changes in the functional group at the 2nd position can induce significant changes in the biological activity of compounds.

Chemical Reactions Analysis

Benzothiazole compounds can undergo a variety of chemical reactions. For example, a simple microwave-accelerated condensation of 2-aminothiophenol and aromatic aldehydes in an inexpensive ionic liquid provides 2-arylbenzothiazoles under solvent and catalyst-free conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzothiazole compound would depend on its exact structure. For example, the compound “6-(Benzothiazol-2-ylcarbamoyl)-3-methyl-” has a CAS Number: 332410-15-8 and a Molecular Weight: 316.38.

Scientific Research Applications

Anti-Tubercular Compounds

. These compounds have shown promising results against M. .

Organic Synthesis

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Anti-Bacterial Compounds

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Anti-Fungal Compounds

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Anti-Oxidant Compounds

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Anti-Microbial Compounds

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity againstMycobacterium tuberculosis . The target of these compounds is often the enzyme DprE1 , which is crucial for the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .

Safety and Hazards

The safety and hazards associated with a specific benzothiazole compound would depend on its exact structure and use. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Benzothiazole and its derivatives continue to be a focus of research due to their wide range of biological activities. Future research may focus on developing more potent biologically active benzothiazole-based drugs.